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Compound of Interest

Compound Name: 1,4-Diethynylanthracene

CAS No.: 189034-94-4

Cat. No.: B14246031

Get Quote

Executive Summary & Assignment
1,4-Diethynylanthracene is a rigid, conjugated molecular scaffold used in optoelectronics and

molecular conductance studies. Accurate characterization of the terminal alkyne moieties is

critical for verifying substitution patterns and assessing electronic conjugation.

Core Assignment Data

Vibrational Mode
Frequency (

)
Intensity Assignment Basis

2116 Weak/Medium

Asymmetric alkyne

stretch (Solid

State/ATR)

~3290–3300 Strong/Sharp
Terminal alkyne C-H

stretch
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stretch at 2116

is the diagnostic fingerprint for the 1,4-substitution pattern. This value is distinct from its isomer,
9,10-diethynylanthracene, reflecting the different conjugation pathways across the anthracene
core.

Comparative Analysis: Conjugation & Isomerism
The frequency of the alkyne stretch is a direct reporter of the bond order and the extent of

-conjugation. A lower wavenumber typically indicates higher conjugation (weakening the triple
bond character).

Comparative Data Table
The following table contrasts 1,4-diethynylanthracene with its structural isomers and

analogues.
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Compound Structure
(

)

(

)

Electronic
Context

1,4-

Diethynylanthrac

ene

Anthracene core

(outer ring

subst.)

2116 (ATR) ~3300

Moderate

conjugation;

or

symmetry allows

IR activity.

9,10-

Diethynylanthrac

ene

Anthracene core

(meso subst.)
2107 (Soln.) 3299

Higher

conjugation at

meso positions

lowers

frequency.

symmetry makes

the symmetric

stretch IR

inactive (Raman

active).

1,4-

Diethynylbenzen

e

Benzene core 2101 3267

Standard

reference for

phenylene-

ethynylene wires.

Mechanistic Interpretation
Conjugation Effect: The 9,10-positions of anthracene are the most reactive and electronically

coupled (meso positions). The lower frequency (2107

) compared to the 1,4-isomer (2116

) confirms that the alkyne bond in the 9,10-isomer has slightly more single-bond character
due to stronger resonance interaction with the acene core.

Symmetry Rules:
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9,10-Diethynylanthracene (

): Centrosymmetric. The symmetric

stretch is IR inactive (silent) and only visible in Raman spectroscopy (~2200

). The peak observed at 2107

in IR is the antisymmetric stretch.

1,4-Diethynylanthracene (

/Lower): The lower symmetry ensures that the alkyne stretches are dipole-active, making
them observable in standard FTIR.

Experimental Protocol: Obtaining High-Fidelity
Spectra
For rigid, conjugated systems like ethynylanthracenes, sample preparation is critical to avoid

peak broadening or shifting due to aggregation.

Method A: Solid State (ATR)
Best for rapid identification and bulk purity checks.

Preparation: Use a diamond crystal ATR accessory. Ensure the crystal is clean (isopropanol

wipe).

Deposition: Place ~2 mg of yellow crystalline 1,4-diethynylanthracene directly on the

crystal.

Compression: Apply high pressure using the anvil to ensure intimate contact (critical for rigid

solids).

Acquisition: Scan range 4000–600

, 32 scans, 4

resolution.
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Validation: Look for the sharp

at ~3300

.[1] If broad, the sample may be wet or aggregated.

Method B: Solution Phase (Dichloromethane)
Best for resolving subtle frequency shifts and comparing with literature values (like 9,10-DEA).

Solvent: Use spectroscopic grade dry

(DCM).

Concentration: Prepare a ~5-10 mM solution. Anthracene derivatives can aggregate; if the

solution is cloudy, filter through a 0.45

m PTFE filter.

Cell: Use a liquid cell with

or NaCl windows (path length 0.1–0.5 mm).

Background: Subtract pure DCM solvent spectrum carefully.

Observation: The

peak will likely appear sharper and slightly shifted (typically 5-10

lower) compared to solid state due to solvation effects.

Visualization of Assignment Logic
Figure 1: Spectral Assignment Workflow
This logic tree illustrates the decision process for assigning the alkyne stretch in conjugated

systems.
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Caption: Logical flow for distinguishing 1,4-diethynylanthracene from internal alkynes or

isomers based on IR spectral features.

Figure 2: Synthesis & Characterization Pathway
The synthesis of 1,4-diethynylanthracene typically involves Sonogashira coupling followed by

deprotection.
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Validation:
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Click to download full resolution via product page

Caption: Synthetic route to 1,4-diethynylanthracene highlighting the critical validation step

using IR and NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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